3-allyl-5-{2-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[2-[(4-nitrophenyl)methoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H16N2O4S2/c1-2-11-21-19(23)18(28-20(21)27)12-15-5-3-4-6-17(15)26-13-14-7-9-16(10-8-14)22(24)25/h2-10,12H,1,11,13H2/b18-12-
• InChI Key: ONRLDNBCLKLOGR-PDGQHHTCSA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=CC=C2OCC3=CC=C(C=C3)[N+](=O)[O-])SC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=CC=CC=C2OCC3=CC=C(C=C3)[N+](=O)[O-])/SC1=S
• Molecular Formula: C20H16N2O4S2
• Molecular Weight: 412.5 g/mol

Description

3-allyl-5-{2-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. The compound belongs to the class of thiazolidinones, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-allyl-5-{2-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been reported that the compound induces apoptosis in cancer cells by activating caspase-3 and caspase-9. The compound has also been shown to inhibit the activity of topoisomerase II, which is an essential enzyme for DNA replication and cell division.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. The compound has been reported to exhibit low toxicity and high selectivity towards cancer cells. The compound has also been shown to induce cell cycle arrest and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-allyl-5-{2-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one in lab experiments include its potential therapeutic properties, low toxicity, and high selectivity towards cancer cells. The limitations of using the compound in lab experiments include the lack of understanding of its mechanism of action and the need for further studies to evaluate its potential as a therapeutic agent.

Future Directions

The future directions for the research on 3-allyl-5-{2-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one include the evaluation of its potential as a therapeutic agent for various diseases, including cancer, microbial infections, and inflammation. The compound can also be modified to improve its efficacy and selectivity towards specific targets. Further studies are needed to understand the mechanism of action of the compound and its potential interactions with other drugs. The compound can also be evaluated for its potential as a diagnostic tool for various diseases.

Synthesis Methods

The synthesis of 3-allyl-5-{2-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-{[(4-nitrobenzyl)oxy]benzylidene}thiosemicarbazide with allyl isothiocyanate in the presence of triethylamine. The resulting product is then treated with chloroacetyl chloride to obtain the final compound. The synthesis method has been reported in various research articles and has been optimized to obtain high yields of the compound.

Scientific Research Applications

3-allyl-5-{2-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic properties. The compound has been reported to exhibit antitumor, antimicrobial, and anti-inflammatory activities. The compound has also been evaluated for its potential as a cytotoxic agent against various cancer cell lines, including breast, lung, and colon cancer cells.